Cas no 1706453-90-8 (2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole)

• Product Name: 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole
• CAS No: 1706453-90-8
• MF: C₁₅H₁₇N₃OS
• MW: 287.37998175621
• CID: 5152023
• Update Time: 2025-10-28

2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole
• Benzothiazole, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethoxy-7-methyl-

• Inchi： 1S/C15H17N3OS/c1-5-19-12-7-6-9(2)14-13(12)16-15(20-14)18-11(4)8-10(3)17-18/h6-8H,5H2,1-4H3
• InChI Key： QLHQWJWVZHMTPS-UHFFFAOYSA-N
• SMILES： S1C2=C(C)C=CC(OCC)=C2N=C1N1C(C)=CC(C)=N1

Additional information on 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole

Introduction to 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole (CAS No. 1706453-90-8)

2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1706453-90-8, belongs to the benzothiazole class of molecules, which are well-documented for their diverse pharmacological applications. The presence of a pyrazole moiety in its structure introduces additional complexity, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole consists of a benzothiazole core substituted with a 3,5-Dimethyl-pyrazol-1-yl group at the 2-position, an ethoxy group at the 4-position, and a methyl group at the 7-position. This specific arrangement of functional groups contributes to its unique electronic and steric properties, which are critical in determining its interactions with biological targets. The benzothiazole ring itself is known for its ability to engage in hydrogen bonding and hydrophobic interactions, making it a versatile scaffold for designing molecules with specific biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole has emerged as a compound of interest due to its potential applications in various therapeutic areas. One of the most compelling aspects of this molecule is its ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The pyrazole moiety, in particular, has been extensively studied for its anti-inflammatory and anti-proliferative properties.

Recent studies have highlighted the role of benzothiazole derivatives in inhibiting key enzymes and receptors involved in disease pathogenesis. For instance, modifications of the benzothiazole core have been shown to enhance binding affinity to targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical enzymes in the inflammatory response. The 3,5-Dimethyl-pyrazol-1-yl substituent in 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole may contribute to its ability to interact with these enzymes by providing additional hydrogen bonding or hydrophobic interactions.

The ethoxy group at the 4-position of the benzothiazole ring introduces a polar region that can enhance solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, the methyl group at the 7-position may influence the metabolic stability of the molecule by affecting its electronic distribution. These structural features collectively contribute to the compound's potential as a lead molecule for further pharmacological development.

One of the most exciting areas of research involving 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole is its investigation as an anti-cancer agent. Cancer cells often exhibit dysregulated signaling pathways that drive uncontrolled cell growth and survival. By targeting these pathways with small molecules like benzothiazole derivatives, researchers aim to develop treatments that selectively inhibit cancer cell proliferation while minimizing side effects on healthy cells. Preliminary studies have suggested that compounds with similar structures may inhibit kinases and other enzymes involved in tumor progression.

The pyrazole moiety has been particularly interesting in this context due to its ability to modulate protein-protein interactions essential for cancer cell survival. For example, pyrazole derivatives have been shown to disrupt microtubule formation and induce apoptosis in cancer cells. The presence of both 3,5-Dimethyl-pyrazol-1-yl and methyl groups in 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole may enhance its ability to interact with these targets by providing multiple points of contact within the binding pocket.

Another area where this compound shows promise is in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The benzothiazole scaffold has been reported to cross the blood-brain barrier efficiently, making it an attractive candidate for central nervous system (CNS) drug development. The ability of 2-(3,5-Dimethyl-pyrazol-1-yl)-4-ethoxy-7-methyl-benzothiazole to interact with neurotransmitter receptors and ion channels could potentially lead to novel therapeutics that address underlying pathophysiological mechanisms.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(3,5-Dimethyl-pyrazol-1-y)-4 ethoxy -7 methyl -benzothiaz ole (CAS No: 1706453908) with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have suggested that this compound may bind effectively to targets such as acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease pathogenesis. The structural features that facilitate this interaction could be exploited to develop more effective treatments for cognitive disorders.

The synthesis of 2-(3,5-Dimethyl-pyrazol-1-yl)-4 ethoxy-7methyl-benzothiaz ole (CAS No: 1706453908) presents an interesting challenge due to the need for precise functionalization around the heterocyclic core. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing substituents at specific positions while maintaining regioselectivity.

The pharmacokinetic properties of this compound are also under investigation as part of its development as a potential drug candidate. Factors such as absorption rate (A), distribution (D), metabolism (M), excretion (E), and toxicity (T) must be carefully evaluated before moving from preclinical studies into clinical trials. Preliminary data suggest that modifications made during synthesis can significantly impact these parameters; optimizing them will be crucial for achieving therapeutic efficacy while ensuring safety profiles meet regulatory standards.

In conclusion,2-(3,5-Dimethyl-pyrazol-1-yl)-4 ethoxy-7methylbenzothia z ole(CAS No: 1706453908)) represents an exciting opportunity for further exploration within pharmaceutical chemistry . Its unique structure , combinedwith promising preliminary findings , make ita valuable assetin ongoing efforts towardsthe discoveryofnoveltherapeuticsforinflammatory,cancer,andneurodegenerativediseases . As research continues , additional insights intoitsbiological activityandpharmacokinetic profilewillbe obtained , pavingthe wayforpotentialclinicalapplications . This compound standsas testamenttotheimportanceofheterocyclicchemistryinaddressingsomeofthemostpressinghealthchallengesfacingmodernmedicine . p >